Cas no 1312002-96-2 ((E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide)

• Product Name: (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide
• CAS No: 1312002-96-2
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5463794
• PubChem ID: 49747904
• Update Time: 2025-06-12

(E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide
• (E)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-phenylethenesulfonamide
• Z45481458
• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-phenylethene-1-sulfonamide

• Inchi： 1S/C16H20N2O3S/c1-18(2)15(16-9-6-11-21-16)13-17-22(19,20)12-10-14-7-4-3-5-8-14/h3-12,15,17H,13H2,1-2H3/b12-10+
• InChI Key： LNSYUYVJACUZBL-ZRDIBKRKSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(C1=CC=CO1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 320.11946368 g/mol
• Monoisotopic Mass: 320.11946368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.4
• XLogP3: 2
• Topological Polar Surface Area: 70.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide

Comprehensive Overview of (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide (CAS No. 1312002-96-2)

The compound (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide (CAS No. 1312002-96-2) is a sulfonamide derivative with a unique structural framework, combining a furan ring, a dimethylamino group, and a phenyl ethenesulfonamide moiety. This molecular architecture positions it as a promising candidate for various applications in medicinal chemistry and material science. Researchers are increasingly interested in its potential as a bioactive scaffold, particularly due to its sulfonamide group, which is known for its role in drug design and enzyme inhibition.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in pharmaceuticals, agrochemicals, and functional materials. The furan-2-yl component in this compound adds another layer of interest, as furan derivatives are widely studied for their antimicrobial and anti-inflammatory properties. Users searching for "sulfonamide derivatives in drug discovery" or "furan-containing bioactive molecules" will find this compound particularly relevant, as it bridges these two critical areas of research.

From a synthetic perspective, CAS No. 1312002-96-2 exemplifies the growing trend toward multicomponent reactions in organic chemistry. Its synthesis likely involves the strategic coupling of 2-(dimethylamino)-2-(furan-2-yl)ethylamine with (E)-2-phenylethenesulfonyl chloride, a process that highlights modern advancements in green chemistry and atom economy. These keywords align with current user queries such as "sustainable synthesis of sulfonamides" and "eco-friendly heterocyclic compounds," making this compound a timely subject for discussion.

The pharmacological potential of (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide is another area of intense exploration. Preliminary studies suggest that its sulfonamide group may interact with carbonic anhydrase or matrix metalloproteinases (MMPs), enzymes implicated in conditions like glaucoma and cancer metastasis. This aligns with trending searches such as "sulfonamides as enzyme inhibitors" and "targeted therapy for MMP-related diseases." Such applications underscore the compound's relevance in precision medicine.

Beyond biomedical applications, CAS No. 1312002-96-2 has garnered attention in materials science. Its conjugated π-system (due to the phenyl ethenesulfonamide and furan units) suggests potential utility in organic electronics, such as OLEDs or sensors. Queries like "sulfonamide-based organic semiconductors" and "furan derivatives in optoelectronics" reflect the interdisciplinary interest in this compound, bridging chemistry and engineering.

In conclusion, (E)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethenesulfonamide (CAS No. 1312002-96-2) represents a multifaceted molecule with significant promise across diverse fields. Its structural features—sulfonamide, furan, and dimethylamino groups—make it a compelling subject for researchers exploring drug design, sustainable synthesis, and advanced materials. By addressing high-traffic keywords and integrating contemporary scientific trends, this overview aims to enhance visibility while providing a rigorous, original perspective on this innovative compound.